Cas no 1185152-57-1 (2-Acetylisonicotinaldehyde)

2-Acetylisonicotinaldehyde structure
2-Acetylisonicotinaldehyde structure
Product Name:2-Acetylisonicotinaldehyde
CAS No:1185152-57-1
MF:C8H7NO2
MW:149.146682024002
CID:822842
PubChem ID:55264852
Update Time:2025-04-19

2-Acetylisonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Acetylisonicotinaldehyde
    • 2-acetyl-4-Pyridinecarboxaldehyde
    • 2-acetylpyridine-4-carbaldehyde
    • DTXSID50717111
    • SCHEMBL21018215
    • J-400236
    • 1185152-57-1
    • AKOS006307536
    • SB54130
    • DB-364534
    • Inchi: 1S/C8H7NO2/c1-6(11)8-4-7(5-10)2-3-9-8/h2-5H,1H3
    • InChI Key: KLYIOVQDUIGIKY-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C=C(C=O)C=CN=1

Computed Properties

  • Exact Mass: 149.047678466g/mol
  • Monoisotopic Mass: 149.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 47Ų

2-Acetylisonicotinaldehyde Pricemore >>

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